2-Oxazolidinethione

• CAS: 28470-84-0
• Molecular Formula: C3H5NOS
• Molecular Weight: 103.15 g/mol
• InChI: InChI=1S/C3H5NOS/c6-3-4-1-2-5-3/h1-2H2,(H,4,6)
• InChIKey: UMURLIQHQSKULR-UHFFFAOYSA-N

2-Oxazolidinethione (CAS 28470-84-0) for Research and Industrial Sourcing: A Procurement-Focused Overview of Sulfur-Containing Heterocyclic Building Blocks

2-Oxazolidinethione (CAS 28470-84-0), also referred to as 1,3-oxazolidine-2-thione, is a five-membered heterocyclic compound containing both nitrogen and oxygen atoms, distinguished by a thiocarbonyl (C=S) group at the 2-position [1]. This thioamide functionality imparts unique electronic properties and a pronounced nucleophilic character, which fundamentally differentiates its reactivity from its oxygen analogs, the oxazolidinones [2]. As a small, sulfur-rich scaffold, it serves as a critical starting material for the synthesis of biologically active molecules, chiral auxiliaries, and metal-coordinating ligands, with applications spanning medicinal chemistry, agrochemical discovery, and materials science [3].

Workflow Synthesis of chiral auxiliaries and S-donor ligands

Reactivity Thiocarbonyl nucleophile for Michael additions

Research Context Medicinal chemistry, agrochemical, and coordination chemistry studies

• [1] Saygili, N.; Özalp, M.; Yildirim, L. T. Synthesis, X-ray Analysis, and Biological Activities of Novel Oxazolidinethiones. J. Heterocyclic Chem. 2014, 51, 1264-1269. View Source
• [2] Makiabadi, B.; Tajaddini, Z. A. Theoretical Investigation of Proton Transfer in Thiazolidine-2-thione and Oxazolidine-2-thione via Direct Transition and Self-Assisted and Water-Assisted Tautomerization. Chem. Heterocycl. Compd. 2015, 51, 361. View Source
• [3] Saygili, N. Synthesis of New Oxazolidinethiones and Their Ring Opening Reactions. 2011. Academia.edu. View Source

Technical Rationale: Why Generic Substitution of 2-Oxazolidinethione with Common Analogs Fails in Research Applications

The selection of 2-oxazolidinethione over seemingly interchangeable heterocycles like 2-oxazolidinone or thiazolidine-2-thione is not arbitrary; it is dictated by distinct physicochemical and biological profiles that generic analogs cannot replicate. The replacement of the carbonyl oxygen with sulfur creates a more polarizable, softer nucleophile, which drastically alters its performance in asymmetric synthesis and metal coordination [1]. Furthermore, while oxazolidinones like linezolid are known for their potent antibacterial activity, the direct thio-analog (2-oxazolidinethione) exhibits a complete loss of this specific activity, demonstrating a unique structure-activity relationship that precludes its use as a simple sulfur replacement [2]. Conversely, the presence of the thiocarbonyl group endows this scaffold with potent antithyroid and antifertility properties not observed in the oxygen analogs, making it a distinct and irreplaceable pharmacophore for specific therapeutic research [3].

Oxazolidinone replacement

May lose antibacterial activity context; thiocarbonyl alters pharmacophore profile

Thiazolidine-2-thione substitution

Coordination mode may shift; N,S-chelating can differ from exclusive S-bonding

Chiral auxiliary swap

Diastereoselectivity outcome may not replicate; oxazolidinones may fail in certain Michael additions

• [1] Munive, L.; Rivas, V. M.; Ortiz, A.; et al. Oxazolidine-2-thiones and Thiazolidine-2-thiones as Nucleophiles in Intermolecular Michael Additions. Org. Lett. 2012, 14, 3514-3517. View Source
• [2] Oxazolidine-2-thiones: a molecular modeling study. Tetrahedron Lett. 2004, 45, 6269-6272. View Source
• [3] Saygili, N. Synthesis of New Oxazolidinethiones and Their Ring Opening Reactions. 2011. Academia.edu. View Source

Quantitative Differentiation of 2-Oxazolidinethione: A Comparative Evidence Guide Against Primary Analogs

Antimicrobial Activity: Direct Comparison of 2-Oxazolidinethione vs. Oxazolidinone (Linezolid) Antibacterial Potency

While oxazolidinones like linezolid are clinically validated antibiotics, their direct thio-analogs, including the core 2-oxazolidinethione structure, exhibit a complete loss of antibacterial activity against Gram-positive bacteria. This is a critical differentiation for medicinal chemists. In a direct in vitro evaluation, the thio-analogs of linezolid, which incorporate the 2-oxazolidinethione core, showed no growth inhibition against Gram-positive bacteria, in stark contrast to the potent activity of the parent oxazolidinone structure [1]. This demonstrates that the 2-oxazolidinethione scaffold is not a suitable replacement when the antibacterial mechanism of oxazolidinones is desired, and instead points to its unique, non-antibacterial biological profile.

Antibacterial activity

Head-to-head

Complete loss of activity vs. oxazolidinone

Supports differentiation for non-antibiotic research

Based on reported MIC assay data

Evidence Dimension	Antibacterial Activity against Gram-positive Bacteria
Target Compound Data	No inhibition of growth
Comparator Or Baseline	Oxazolidinones (Linezolid and its analogs)
Quantified Difference	Complete loss of antibacterial activity
Conditions	In vitro Minimum Inhibitory Concentration (MIC) assay against a panel of Gram-positive bacteria

Why This Matters

This evidence ensures that researchers procuring the compound for antibiotic discovery will select the appropriate oxazolidinone scaffold, while those seeking to explore non-antibiotic mechanisms (e.g., antithyroid, anticancer) can confidently utilize 2-oxazolidinethione.

• [1] Oxazolidine-2-thiones: a molecular modeling study. Tetrahedron Lett. 2004, 45, 6269-6272. View Source

Coordination Chemistry: S-Donor Ligand Strength of 2-Oxazolidinethione vs. Thiazolidine-2-thione

2-Oxazolidinethione acts as a unique S-donor ligand, forming stable complexes with transition metals, which is a key differentiator from its oxygen analog, 2-oxazolidinone, which does not form stable S-bonded complexes. When reacted with cobalt(II) halides, oxazolidine-2-thione (oxt) forms stable, S-bonded tetrahedral complexes of the formula Co(oxt)2X2 (X = Cl, Br, I) [1]. This S-bonded coordination is distinct from the behavior of thiazolidine-2-thione, which can exhibit both S- and N-coordination modes depending on the metal and conditions. The formation of a common ν(Co-S) vibration at 234 cm⁻¹ in the IR spectra confirms the exclusive S-bonding nature of this ligand [1]. This provides a clear and predictable coordination mode for materials scientists.

Coordination mode

Cross-study comparable

Exclusive S-bonding; ν(Co-S) 234 cm⁻¹

Predictable ligand geometry for complex design

May differ from thiazolidine-2-thione coordination

Evidence Dimension	Metal-Ligand Bonding Mode with Co(II) Halides
Target Compound Data	Exclusive S-bonded, tetrahedral Co(oxt)2X2 complexes (X = Cl, Br, I)
Comparator Or Baseline	Thiazolidine-2-thione (can exhibit both S- and N-coordination)
Quantified Difference	Predictable, single-mode S-bonding vs. variable S/N-bonding
Conditions	Reaction of ligand with cobalt(II) halides, characterized by IR spectroscopy and magnetic susceptibility

Why This Matters

This predictable S-bonding allows for the design of metal complexes with specific geometries and electronic properties, which is crucial for applications in catalysis and materials science, where a less predictable ligand like thiazolidine-2-thione might introduce undesirable structural variability.

• [1] Devillanova, F. A.; Verani, G. Oxazolidine-2-thione as ligand towards cobalt(II) halides. Inorg. Chim. Acta 1982, 65, L125-L126. View Source

Chiral Auxiliary Performance: Diastereoselectivity in Michael Additions with Oxazolidinethione vs. Oxazolidinone

2-Oxazolidinethione-derived chiral auxiliaries demonstrate superior performance in specific asymmetric transformations compared to their oxazolidinone counterparts. In intermolecular Michael additions, the use of N-enoyl oxazolidinethiones enables high diastereoselectivity via an anti-s-cis conformation [1]. This is a significant advantage over oxazolidinones, which have been documented to fail in providing any diastereoselectivity in certain aldol reactions [1]. The thio-analog's increased reactivity and conformational bias due to the thiocarbonyl group allows for stereocontrol where the oxygen analog is ineffective, making it a preferred reagent for constructing complex chiral fragments.

Diastereoselectivity

Class-level

High selectivity where oxazolidinones fail

Enables stereochemical control in Michael additions

Class-level; verify for specific substrate

Evidence Dimension	Diastereoselectivity in Asymmetric Transformations
Target Compound Data	High diastereoselectivity in Michael additions
Comparator Or Baseline	Oxazolidinone chiral auxiliaries
Quantified Difference	Enables stereocontrol in reactions where oxazolidinones fail to provide any diastereoselectivity
Conditions	Intermolecular Michael addition of N-enoyl oxazolidinethiones in dichloromethane with triethylamine

Why This Matters

For synthetic chemists, this provides a clear rationale for selecting the more expensive or less common 2-oxazolidinethione scaffold: it unlocks synthetic pathways and yields stereochemical outcomes that are unattainable with standard oxazolidinone auxiliaries, justifying its procurement for specific, challenging asymmetric reactions.

• [1] Munive, L.; Rivas, V. M.; Ortiz, A.; et al. Oxazolidine-2-thiones and Thiazolidine-2-thiones as Nucleophiles in Intermolecular Michael Additions. Org. Lett. 2012, 14, 3514-3517. View Source

Herbicidal Activity: Potency of 2-Oxazolidinethione Derivatives vs. Baseline Unsubstituted Scaffold

While the unsubstituted 2-oxazolidinethione core is a building block, its 3-aminocarbonyl derivatives exhibit potent, broad-spectrum herbicidal activity that is not present in the parent scaffold, demonstrating a clear structure-activity relationship for agrochemical development. In controlled agricultural bioassays, a series of 3-aminocarbonyl-2-oxazolidinethione derivatives exhibited good herbicidal activities against key weed species including Echinochloa crusgalli, Sorghum vulgare, Digitaria sanguinalis, and Brassica campestris [1]. This contrasts with the baseline 2-oxazolidinethione scaffold, which lacks this herbicidal efficacy. The activity of the derivatives was correlated with steric properties and lipophilicity, providing a rational design strategy for crop protection research [1].

Herbicidal activity

Class-level

Derivatives active; parent scaffold required for SAR

Synthetic starting point for agrochemical leads

Derivatization needed; reported bioassay context

Evidence Dimension	Post-emergent Herbicidal Activity
Target Compound Data	3-Aminocarbonyl-2-oxazolidinethione derivatives exhibit good herbicidal activity against multiple weed species
Comparator Or Baseline	Unsubstituted 2-oxazolidinethione scaffold
Quantified Difference	Introduction of 3-aminocarbonyl and pyridine substituents is necessary to confer potent herbicidal activity
Conditions	Agricultural bioassay evaluation against Echinochloa crusgalli, Sorghum vulgare, Digitaria sanguinalis, Eclipta prostrasta, Cucumis sativus, and Brassica campestris

Why This Matters

This evidence highlights that procurement of the core 2-oxazolidinethione scaffold is essential for the synthesis of novel herbicidal leads, providing a validated starting point for structure-activity relationship (SAR) exploration in agrochemical R&D, which would not be possible with other heterocyclic cores.

• [1] Li, G.; Qian, X.; Cui, J.; et al. Synthesis and Herbicidal Activity of Novel 3-Aminocarbonyl-2-oxazolidinethione Derivatives Containing a Substituted Pyridine Ring. J. Agric. Food Chem. 2006, 54, 125-129. View Source

Antithyroid Potency: Relative Efficacy of 2-Oxazolidinethione Derivatives vs. Propylthiouracil

Derivatives of 2-oxazolidinethione, specifically goitrin (5-vinyl-2-oxazolidinethione), are established antithyroid agents with quantifiable potency relative to the clinical standard propylthiouracil (PTU). In a comparative in vivo study, orally administered goitrin demonstrated antithyroid activity, with propylthiouracil being 150 times as potent after oral administration, but this potency differential decreased to only 40-fold upon parenteral administration [1]. Furthermore, the related derivative 4-ethyl-2-oxazolidinethione was found to be orally effective with a potency similar to that of goitrin [1]. This quantitative ranking establishes a clear benchmark for the antithyroid potential of this chemical class, directly linking the 2-oxazolidinethione scaffold to a specific and measurable pharmacological effect.

Antithyroid potency

Cross-study comparable

PTU 150× more potent (oral); 40× (parenteral)

Quantitative benchmark for antithyroid research

Goitrin derivative; in vivo rat model

Evidence Dimension	In Vivo Antithyroid Activity
Target Compound Data	Goitrin (5-vinyl-2-oxazolidinethione) is orally active
Comparator Or Baseline	Propylthiouracil (PTU)
Quantified Difference	PTU is 150x more potent than goitrin (oral); 40x more potent (parenteral)
Conditions	In vivo rat model; measured by increase in thyroid weight and reduction of radioactive iodine uptake

Why This Matters

This provides a clear, quantitative benchmark for researchers exploring thyroid-related disorders, confirming that the 2-oxazolidinethione scaffold is a validated and effective core for developing new antithyroid agents, and not merely a 'me-too' heterocycle.

• [1] Greer, M. A. Effect of Goitrin Analogues and Related Compounds on the Rat Thyroid Gland. Endocrinology 1967, 81, 1177-1181. View Source

Toxicological Profile: Differentiated In Vivo Toxicity of an Oxazolidinethione Contraceptive vs. Antithyroid Agents

A specific 2-oxazolidinethione derivative, U-11,634, exhibits a toxicological profile characterized by a dual antithyroid and antifertility mechanism that is not shared by standard antithyroid drugs. While the compound demonstrated an acute oral LD50 of 524 mg/kg in rats, its antithyroid effects (observed at 30-300 mg/kg/day in dogs) were found to be independent of its contraceptive efficacy [1]. This is a key differentiator, as known antithyroid agents like propylthiouracil did not inhibit pregnancy under similar experimental conditions [1]. This evidence establishes that the 2-oxazolidinethione scaffold can drive a unique, multi-faceted pharmacological profile, where the antifertility activity is a distinct feature separable from the class-typical antithyroid effect.

Antifertility mechanism

Head-to-head

U-11,634 inhibits pregnancy; PTU does not

Distinct antifertility endpoint, independent of antithyroid effect

Acute oral LD50 524 mg/kg in rats

Evidence Dimension	Antifertility vs. Antithyroid Mechanism
Target Compound Data	U-11,634 (5-(α,α,α-Trifluoro-m-tolyoxymethyl)-2-oxazolidinethione) inhibits pregnancy at 2.5 mg in rats; acute oral LD50 in rats is 524 mg/kg
Comparator Or Baseline	Standard antithyroid agents (e.g., propylthiouracil)
Quantified Difference	Antifertility effect is independent of antithyroid activity; standard antithyroid drugs do not inhibit pregnancy
Conditions	In vivo rat and dog models; multiple-dose and single-dose contraceptive efficacy and toxicology studies

Why This Matters

This is crucial for procurement in reproductive biology and toxicology research, as it identifies the 2-oxazolidinethione core as a validated starting point for developing non-hormonal contraceptives with a mechanism of action that is distinct from that of other endocrine disruptors.

• [1] Duncan, G. W.; Cornette, J. C.; Lyster, S. C.; Northam, J. I. Toxicologic and interrelated studies with an oxazolidinethione contraceptive. Toxicol. Appl. Pharmacol. 1967, 11, 39-48. View Source

High-Impact Application Scenarios for 2-Oxazolidinethione: Where This Scaffold Provides a Verifiable Advantage

Synthesis of Chiral Intermediates via Asymmetric Transformations

Procure 2-oxazolidinethione for the synthesis of chiral auxiliaries that enable high diastereoselectivity in Michael additions and other reactions where standard oxazolidinones are ineffective [1]. This is a proven application for accessing complex stereochemical outcomes in the synthesis of pharmaceuticals and natural products.

Development of Novel Agrochemical Herbicides

Use 2-oxazolidinethione as a starting material to synthesize 3-aminocarbonyl derivatives. These compounds have demonstrated good herbicidal activity against a range of economically important weed species, making them valuable leads for new crop protection agents [1]. This application is directly supported by quantitative structure-activity relationship data.

Design of S-Donor Ligands for Transition Metal Complexes

Employ 2-oxazolidinethione to create predictable, S-bonded tetrahedral complexes with cobalt(II) halides [1]. This is a key application in coordination chemistry for developing new catalysts and functional materials with specific electronic and geometric properties, where the exclusive S-bonding mode provides an advantage over less predictable ligands.

Pharmacological Research on Non-Hormonal Contraception and Thyroid Disorders

Leverage the 2-oxazolidinethione scaffold to explore its dual antithyroid and antifertility activities. The derivative U-11,634 has been shown to inhibit pregnancy in vivo through a mechanism independent of its antithyroid effects, providing a unique and validated starting point for developing novel contraceptives [1]. Simultaneously, its potent antithyroid activity makes it a relevant tool for researching thyroid hormone regulation [2].

Application

Selection Property

Validation Focus

Chiral intermediate synthesis

Stereochemical control via Michael additions

Verify diastereoselectivity for target substrate

Agrochemical lead discovery

Herbicidal activity of 3-aminocarbonyl derivatives

Bioassay evaluation against weed species

S-donor ligand design

Exclusive S-bonding with Co(II) halides

Confirm predicted tetrahedral geometry

Endocrine pharmacology research

Dual antithyroid / antifertility profile

Mechanism independence between endpoints

• [1] Munive, L.; Rivas, V. M.; Ortiz, A.; et al. Oxazolidine-2-thiones and Thiazolidine-2-thiones as Nucleophiles in Intermolecular Michael Additions. Org. Lett. 2012, 14, 3514-3517. View Source
• [2] Duncan, G. W.; Cornette, J. C.; Lyster, S. C.; Northam, J. I. Toxicologic and interrelated studies with an oxazolidinethione contraceptive. Toxicol. Appl. Pharmacol. 1967, 11, 39-48. View Source